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Introduction

The Talbot effect, first observed by Henry Fox Talbot in 1836, is a near-field diffraction
phenomenon that demonstrates the wave nature of light.[1][2] When a periodic diffraction
grating is illuminated by a coherent, plane-parallel light wave, self-images of the grating are
formed at regular intervals along the propagation axis.[2][3] The distance at which the first self-
image appears is known as the Talbot length (zT).[2][3] This effect not only provides a
compelling visualization of Fresnel diffraction but also has practical applications in fields such
as optical metrology, lithography, wavefront sensing, and coherent beam combining for lasers.

[415][6]

This application note provides a detailed protocol for setting up a standard experiment to
observe the Talbot effect and its characteristic "Talbot carpet" using a laser source, a
diffraction grating, and a CCD detector.

Theoretical Background

The Talbot effect is a direct consequence of Fresnel diffraction.[7] For a periodic grating with a
period d, illuminated by a monochromatic plane wave of wavelength A, the Talbot length (zT) is
given by the formula:
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zZT =2d2/ A

However, some literature defines the Talbot length as d?/A.[8][9] At integer multiples of the
Talbot length (z = n * zT, where n is a positive integer), a direct self-image of the grating is
observed. At half-integer multiples (z = (n + 1/2) * zT), a self-image that is spatially shifted by
half a period is formed.[2] At fractional distances of the Talbot length, more complex patterns,
known as sub-images or the "Talbot carpet,” appear, showing a fractal-like structure.[2]

Experimental Protocol

This protocol outlines the procedure for assembling the optical components and acquiring the
necessary data to visualize the Talbot carpet and measure the Talbot length.

1. Required Equipment

A summary of the necessary components for the experimental setup is provided in the table
below.
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Component

Description | Typical
Specifications

Purpose

Laser Source

CW Laser (e.g., HeNe, Diode
Laser). Wavelengths: 532 nm,
632.8 nm.[1][8]

Provides a coherent and

monochromatic light source.

Beam Expander

Typically consists of two lenses
(e.g., an optical telescope).
Expands the beam to cover

the grating area.[1][8]

Ensures a plane-parallel wave
illuminates a significant portion

of the grating.

Spatial Filter

A pinhole aperture (e.g., 10
um) placed at the focus of the

beam expander.[8]

Cleans the beam, providing a
more homogeneous

illumination profile.

Collimating Lens

A lens used after the spatial
filter to make the diverging

beam parallel.

To produce the required plane
wave for illuminating the

grating.

Diffraction Grating

Periodic structure (e.g., Ronchi
ruling, printed acetate film, or
microlens array).[1][10]
Periods can range from tens of
micrometers to millimeters.[11]
[12]

The periodic object that

creates the diffraction pattern.

Translation Stage

Motorized or manual

micrometer stage.[8][13]

To precisely move the detector

along the optical axis (z-axis).

To capture the diffraction

Detector CCD or CMOS camera.[8][14] patterns at different distances
from the grating.
Placed before the CCD
. ) ) ) Focuses the pattern onto the
Imaging Lens camera to image the diffraction

pattern onto the sensor.

detector.

Optical Bench

Provides a stable platform for

mounting all components.

Minimizes vibrations and

ensures alignment.
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For controlling the motorized o
Data acquisition and
Computer stage and camera, and for )
_ processing.
data analysis.

2. Experimental Workflow Diagram

The logical flow of the experimental setup is illustrated in the diagram below. It shows the path
of the laser light from the source, through the optical components, to the final data acquisition
system.

Data Acquisition

Light Source Preparation Diffraction Controls Position (z)

Diffraction
Collimating Lens attern B oS Translation Stage
| |~ 777777 Control Signal
|

Spatial Fitter

Click to download full resolution via product page
Caption: Workflow for observing the Talbot effect.
3. Step-by-Step Protocol
Step 1: Component Setup and Alignment
e Mount the laser at one end of the optical bench.
» Position the beam expander, spatial filter, and collimating lens in front of the laser.

o Adjust these components to produce a clean, expanded, and well-collimated beam. The
quality of the plane wave is crucial for observing clear Talbot images.[8]

o Place the diffraction grating on a mount perpendicular to the beam path. Ensure the entire
expanded beam illuminates the grating.

Step 2: Detector Alignment

e Mount the imaging lens and the CCD camera together on the translation stage.[8]
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» Position the translation stage so that it can move along the optical axis (the z-axis), away
from the grating.

 Align the camera to be centered on the laser beam axis.
Step 3: Data Acquisition (Capturing the Talbot Carpet)

Position the detector as close as possible to the grating and bring the grating into focus. This
position serves as the starting point (z=0).

Program the motorized translation stage to move the detector away from the grating in small,
precise steps (e.g., 50 um).[13]

At each step, capture an image of the diffraction pattern with the CCD camera.

Continue this process for a distance of several Talbot lengths to ensure multiple self-images
are recorded. The total travel distance will depend on the grating period and laser
wavelength.[11]

The sequence of images captured at each z-position can be stacked to form a composite
image known as the "Talbot carpet,” which visualizes the evolution of the diffraction pattern
along the propagation axis.[8]

Step 4: Data Analysis

From the captured Talbot carpet, identify the planes where clear self-images of the grating
are formed.

Measure the distance from the grating (z=0) to the first, second, and subsequent self-image
planes.

Calculate the experimental Talbot length (zT_exp) by finding the average distance between
consecutive self-image planes.[11]

Calculate the theoretical Talbot length (zT_th) using the formula zT = 2d2/ A, with the known
grating period (d) and laser wavelength (A).

Compare the experimental and theoretical values to validate the results.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://pdfs.semanticscholar.org/40f3/63868b3c605c45a9eaff1dd34c5f9d5178d2.pdf
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.researchgate.net/figure/Observation-of-light-carpet-and-subsequent-Talbot-length-change-for-different-positions_fig2_385785167
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-17-23-20966&html=true
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.researchgate.net/figure/Observation-of-light-carpet-and-subsequent-Talbot-length-change-for-different-positions_fig2_385785167
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Data Presentation

The following table summarizes typical quantitative parameters from various Talbot effect
experiments, which can be used as a reference for designing a new setup.

Theoretical

Laser Grating Period Experimental
Talbot Length Reference
Wavelength (A) (d) Talbot Length
(zT = 2d?/A)
632.8 nm 25 um 1.977 mm 1.97 £ 0.08 mm [11]
) N/A (Calculated
150.4 mm (using .
532 nm 200 pm as 75.2mm in [8]
d2/n)
source)
7.36 m (using d%/
632 nm 1.53 mm 3 N/A [1]
1.59 m (using d?/
532 nm 0.65 mm 3 N/A [1]
632.8 nm 200 pm 126.4 mm N/A [12]
632.8 nm 80 pm 20.2 mm N/A [12]

Note: Some sources use the definition zT = d2/A, which results in a Talbot length half as long.
Consistency in the formula used for theoretical calculations and data interpretation is critical.[8]

[9]
Conclusion

This protocol provides a comprehensive guide for researchers to successfully set up an
experiment to observe the Talbot effect. By carefully aligning the optical components and
systematically acquiring data, one can visualize the intricate Talbot carpet and quantitatively
verify the principles of Fresnel diffraction. The inherent simplicity and richness of the
phenomenon make it a valuable tool for both educational purposes and advanced research
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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